Cas no 106077-19-4 (2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI))

• Product Name: 2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
• CAS No: 106077-19-4
• MF: C₁₅H₁₀ClIN₂O
• MW: 394.610327243805
• CID: 166823
• PubChem ID: 129179
• Update Time: 2025-04-19

2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
• 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125 I)-
• 5-(2-chlorophenyl)-7-iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
• 5-(2-chlorophenyl)-7-(~125~I)iodo-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• 7-iodoclonazepam
• 5-(2-Chlorophenyl)-1,3-dihydro-7-iodo-2H-1,4-benzodiazepin-2-one
• 106077-19-4
• 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)-
• 5-(2-Chlorophenyl)-7-(125I)iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
• DTXSID30909895
• 5-(2-Chlorophenyl)-7-(~125~I)iodo-3H-1,4-benzodiazepin-2-ol

• Inchi： 1S/C15H10ClIN2O/c16-12-4-2-1-3-10(12)15-11-7-9(17)5-6-13(11)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)/i17-2
• InChI Key： NKIAKMOTSXTHII-QZIRHQCUSA-N
• SMILES： [125I]C1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NCC(N2)=O

Computed Properties

• Exact Mass: 395.9523
• Monoisotopic Mass: 393.95280g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines